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Compound of Interest

Compound Name: PTC299
CAS No.: 1219951-09-3
Cat. No.: B610328
Get Quote
. J

The proper disposal of the investigational drug PTC299, also known as ataluren, is a critical
component of laboratory safety and environmental responsibility. For researchers, scientists,
and drug development professionals, adherence to established disposal protocols is
paramount to ensure a safe working environment and compliance with regulatory standards.
This guide provides essential information and a step-by-step approach to the safe handling and
disposal of PTC299.

Quantitative Data Summary

While specific quantitative disposal limits for PTC299 are not publicly available, the following
table summarizes key information for ataluren, the active compound in the commercial product
Translarna™. This information is crucial for risk assessment and handling procedures.
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Parameter Value Source
Chemical Name Ataluren [1112][3]
Synonyms PTC299 [41[5]
Recommended Daily Dose )

o 40 mg/kg body weight [11[3]
(Clinical)
Formulation Granules for oral suspension [2]
Storage of Prepared Dose Discard if not used within 24 2]
(Refrigerated) hours (2-8°C)
Storage of Prepared Dose Discard if not used within 3 (]
(Room Temp) hours (15-30°C)

Experimental Protocols: Disposal Procedures

The disposal of PTC299, as with any investigational compound, must be conducted in
accordance with local, state, and federal regulations. The following is a general, step-by-step
protocol for the proper disposal of PTC299 and associated materials.

1. Hazard ldentification and Assessment:

» Review the Safety Data Sheet (SDS) for PTC299 if available from the supplier. If an SDS is
not available, treat the compound as potentially hazardous.

e The European Medicines Agency documentation for ataluren (Translarna™) states that any
unused medicinal product or waste material should be disposed of in accordance with local
requirements.[1][2][3]

2. Segregation of Waste:
o Segregate PTC299 waste from other laboratory waste streams.

e This includes unused or expired pure compounds, contaminated labware (e.g., vials, pipette
tips, gloves), and any solutions containing PTC299.

3. Waste Collection and Labeling:
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o Collect solid PTC299 waste in a designated, leak-proof, and clearly labeled hazardous waste
container.

o Collect liquid waste containing PTC299 in a separate, compatible, and labeled hazardous
waste container.

e The label should include the chemical name ("PTC299" or "Ataluren"), the concentration (if in
solution), and the appropriate hazard warnings.

4. Disposal of Contaminated Materials:

e Non-hazardous materials: Empty oral medication bottles that do not contain protected patient
information can be discarded in the regular trash.[6]

¢ Biohazardous/Chemotoxic Waste: Non-hazardous agents can be placed in red biohazard-
chemotoxic containers for incineration.[6]

e Hazardous Waste: Medications deemed hazardous (e.g., P-listed or U-listed) must be
collected by environmental health and safety personnel for incineration by an approved
vendor.[6][7]

5. Final Disposal:

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste containers.

o EHS will ensure the waste is transported to a licensed hazardous waste disposal facility.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
PTC299.
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Caption: Decision workflow for the proper disposal of PTC299.

By following these procedures and consulting with institutional safety personnel, researchers
can ensure the safe and compliant disposal of PTC299, thereby protecting themselves, their
colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating the Safe Disposal of PTC299: A Procedural
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610328/docs#navigating-the-safe-disposal-of-ptc299-
a-procedural-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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